Cas no 144537-22-4 (8-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one)

• Product Name: 8-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one
• CAS No: 144537-22-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD00219083
• CID: 4600233
• PubChem ID: 2817197
• Update Time: 2025-10-31

8-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one

• MDL： MFCD00219083
• Inchi： 1S/C12H15NO3/c1-12(2)7-13-11(14)9-5-4-8(15-3)6-10(9)16-12/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： QYPIDESYIFBZDQ-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=CC=C2C(=O)NCC1(C)C

Additional information on 8-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one

Professional Introduction to Compound with CAS No. 144537-22-4 and Product Name: 8-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one

The compound with the CAS number 144537-22-4 and the product name 8-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzoxazepine class of heterocyclic organic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 8-methoxy substituent and the tetrahydro moiety, contribute to its unique chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of benzoxazepine derivatives in the development of novel therapeutic agents. The benzoxazepine scaffold is known for its ability to interact with various biological targets, making it a valuable platform for drug discovery. Specifically, the 8-methoxy group in this compound enhances its binding affinity to certain enzymes and receptors, which is a critical factor in determining its pharmacological activity. This modification has been strategically incorporated to optimize the compound's pharmacokinetic profile and improve its overall efficacy.

The 2,2-dimethyl substituents in the molecule contribute to its steric stability, preventing unwanted side reactions that could compromise its therapeutic potential. Additionally, the tetrahydro ring system provides flexibility to the molecular structure, allowing it to adopt conformations that are favorable for binding to biological targets. These structural features collectively enhance the compound's bioavailability and metabolic stability, making it a promising candidate for further development.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzoxazepine derivatives for their potential applications in treating various neurological and cardiovascular disorders. Studies have demonstrated that compounds with similar structural motifs can exhibit significant effects on neurotransmitter systems and cardiovascular function. The 8-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one has shown promise in preclinical studies as a potential modulator of these systems. Its ability to interact with specific receptors and enzymes suggests that it may have therapeutic benefits in conditions such as anxiety disorders, epilepsy, and hypertension.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups while maintaining structural integrity. The use of catalytic processes and chiral auxiliaries has further optimized the synthesis route, making it more efficient and scalable for industrial production.

One of the key advantages of this compound is its favorable pharmacokinetic profile. The 8-methoxy group enhances its solubility in both water and lipids, allowing for better absorption and distribution throughout the body. Additionally, the tetrahydro ring system contributes to its metabolic stability by reducing susceptibility to enzymatic degradation. These properties make it an attractive candidate for oral administration and long-term therapeutic use.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular modeling studies have been performed on 8-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one using advanced software tools that simulate interactions with biological targets. These simulations have provided valuable insights into its binding mechanism and potential side effects.

The compound's potential therapeutic applications extend beyond neurological disorders. Preliminary studies suggest that it may also have anti-inflammatory and analgesic properties. The ability of benzoxazepine derivatives to modulate inflammatory pathways has been well-documented in literature. The unique structural features of this compound may enable it to interact with inflammatory mediators in a way that reduces inflammation without causing significant side effects.

Future research directions include exploring the compound's interactions with additional biological targets and optimizing its chemical structure for improved efficacy and safety profiles. Combination therapies involving this compound with other drugs may also be investigated to enhance therapeutic outcomes. The growing body of evidence supporting the potential of benzoxazepine derivatives makes this an exciting area for further exploration.

In conclusion,8-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one (CAS No. 144537-22-4) represents a significant advancement in pharmaceutical chemistry with promising applications in treating various diseases. Its unique structural features contribute to its favorable pharmacological properties making it an attractive candidate for further development as a therapeutic agent.